Cas no 2229080-25-3 (1,1-difluoro-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-2-amine
• CAS No: 2229080-25-3
• MF: C₇H₁₀F₂N₄O₂
• MW: 220.176707744598
• CID: 6557796
• PubChem ID: 165656349
• Update Time: 2025-10-28

1,1-difluoro-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-2-amine
• 2229080-25-3
• EN300-1946494

• Inchi： 1S/C7H10F2N4O2/c1-12-5(2-4(10)7(8)9)6(3-11-12)13(14)15/h3-4,7H,2,10H2,1H3
• InChI Key： CUZBDYOXYQTGDP-UHFFFAOYSA-N
• SMILES： FC(C(CC1=C(C=NN1C)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 220.07718190g/mol
• Monoisotopic Mass: 220.07718190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,1-difluoro-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-2-amine

Recent Advances in the Study of 1,1-difluoro-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-2-amine (CAS: 2229080-25-3)

The compound 1,1-difluoro-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-2-amine (CAS: 2229080-25-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro and nitro-pyrazole structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and synthetic pathways, providing valuable insights for future drug development.

One of the key areas of research has been the exploration of this compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1,1-difluoro-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-2-amine exhibits high selectivity and potency against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to confirm the compound's binding affinity and inhibitory effects, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, recent investigations have highlighted the antimicrobial potential of this compound. A research team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that 1,1-difluoro-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-2-amine exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics, thereby reducing the likelihood of resistance development.

The synthetic accessibility of 1,1-difluoro-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-2-amine has also been a focal point of recent research. A 2022 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is particularly significant for industrial-scale production, as it addresses previous challenges related to cost and environmental impact. The study also provided a comprehensive analysis of the compound's stability under various conditions, which is critical for its formulation and storage.

Despite these promising findings, challenges remain in the clinical translation of 1,1-difluoro-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-2-amine. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 1,1-difluoro-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-2-amine (CAS: 2229080-25-3) represents a versatile and promising scaffold in medicinal chemistry. Its dual potential as an anti-inflammatory and antimicrobial agent, coupled with recent advancements in synthetic methodologies, positions it as a compelling candidate for future drug development. Continued research efforts will be essential to fully realize its therapeutic potential and address existing pharmacokinetic challenges.